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Compound of Interest

Compound Name: Lauryl Palmitate

Cat. No.: B1213196

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Lauryl Palmitate, a wax ester formed from the esterification of lauric acid and
palmitic acid, is emerging as a promising bio-based phase change material (PCM). Derived
from renewable vegetable sources, it offers an environmentally friendly alternative to
petroleum-based PCMs. Its favorable thermal properties, including a distinct melting point and
latent heat storage capacity, make it a candidate for a variety of applications ranging from
thermal energy storage in buildings to potential uses in sophisticated drug delivery systems.
This technical guide provides a comprehensive overview of the synthesis, thermophysical
properties, and experimental characterization of Lauryl Palmitate, with a forward-looking
perspective on its application in the pharmaceutical sciences.

Thermophysical Properties of Lauryl Palmitate

Lauryl Palmitate, also known as dodecyl hexadecanoate, possesses thermal characteristics
that are crucial for its function as a phase change material. The key properties are summarized
in the table below. It is important to note that while the melting point is experimentally well-
documented, experimental data for latent heat of fusion and thermal conductivity are not readily
available in the literature. The values presented here are based on predictive models and data
from similar wax esters.
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Property Value Unit Source/Method
Melting Point 44 - 45 °C Experimental Data
50 - 55 °C Experimental Data[1]

Latent Heat of Fusion 71.06 kJ/mol Joback Method

(Calculated)[2]

Calculated from
~167 Jig
Joback Method value

Not Experimentally

Thermal Conductivity ) W/(m-K) -
Determined

Molecular Formula C2sH5602 - -

Molecular Weight 424.74 g/mol -

Note: The calculated latent heat of fusion is an estimation and should be confirmed by
experimental analysis for critical applications.

Synthesis of Lauryl Palmitate

Lauryl Palmitate is synthesized through the esterification of palmitic acid with lauryl alcohol. A
green synthesis approach utilizing an immobilized lipase catalyst is a preferred method due to
its mild reaction conditions and high specificity.
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Fig. 1: Lipase-catalyzed synthesis of Lauryl Palmitate.

Experimental Protocol: Lipase-Catalyzed
Esterification[3][4][5]

This protocol outlines a general laboratory procedure for the green synthesis of Lauryl

Palmitate.

» Reactant Preparation: In a reaction vessel, combine palmitic acid and lauryl alcohol in a 1:2

molar ratio.

e Solvent and Catalyst Addition: Add a suitable organic solvent, such as hexane, to the
mixture. Introduce an immobilized lipase, for example, Novozym 435, as the biocatalyst.
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» Reaction Conditions: Incubate the mixture at a controlled temperature, typically around 40°C,
with constant agitation (e.g., 150 rpm) for a specified reaction time (e.g., 10 minutes for
optimal conversion).

o Reaction Termination: Stop the reaction by adding a mixture of ethanol and acetone (1:1 v/v).
e Product Identification and Analysis:

o Thin Layer Chromatography (TLC): Monitor the progress of the reaction and identify the
product. A developing solvent system of hexane and anhydrous ether (7:3, v/v) can be
used.

o Fourier-Transform Infrared Spectroscopy (FTIR): Confirm the formation of the ester bond.
o Gas Chromatography (GC): Determine the purity of the synthesized Lauryl Palmitate.

o Titration: The percentage conversion can be determined by titrating the remaining
unreacted fatty acids with a standardized solution of sodium hydroxide.

 Purification: The immobilized enzyme can be recovered by filtration for reuse. The solvent is
then removed under reduced pressure to yield the crude Lauryl Palmitate, which can be
further purified if necessary.

Characterization of Thermophysical Properties

The characterization of Lauryl Palmitate as a PCM involves determining its key thermal
properties. The following workflow outlines the typical experimental procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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